Cas no 82584-14-3 (2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)-)

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- structure

82584-14-3 structure

Product Name:2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)-

CAS No:82584-14-3

MF:C₁₂H₁₄O₂

MW:190.238363742828

CID:687455

Update Time:2024-01-23

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Chemical and Physical Properties

Names and Identifiers

- 2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)-
- 1-(3,4-dihydro-1H-isochromen-1-yl)propan-2-one
- 1-(3,4-Dihydro-1H-2-benzopyran-1-yl)-2-propanone (ACI)
- (-)-(Isochroman-1-yl)acetone
- Inchi： 1S/C12H14O2/c1-9(13)8-12-11-5-3-2-4-10(11)6-7-14-12/h2-5,12H,6-8H2,1H3
- InChI Key： VZHBSYGSBXVCBK-UHFFFAOYSA-N
- SMILES： O=C(CC1C2C(=CC=CC=2)CCO1)C

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02686-5g	1-(IsochroMan-1-yl)propan-2-one	82584-14-3	95%	5g	$3599	2023-09-07

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Production Method

Production Method 1

493-05-0

82584-14-3

Reaction Conditions

1.1 Reagents: Piperidinium, 2,2,6,6-tetramethyl-1-oxo-, tetrafluoroborate(1-) (1:1) Catalysts: Trifluoroacetic acid , Copper(II) triflate Solvents: Dichloromethane ; 16 - 32 h, rt

Reference

Catalyzed Selective Direct α and γ Alkylation of Aldehydes with Cyclic Benzyl Ethers by Using T+BF4- in the Presence of an Inexpensive Organic Acid or Anhydride

Richter, Heinrich; et al, Chemistry - A European Journal, 2011, 17(41), 11622-11627

Production Method 2

75802-22-1

82584-14-3

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether , Acetone

Reference

Synthesis and antiulcer activity of [(isochroman-1-yl)alkyl]amines. I

Yamato, Masatoshi; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(5), 1758-65

Production Method 3

541-50-4

493-05-0

82584-14-3

Reaction Conditions

1.1 Reagents: Piperidinium, 2,2,6,6-tetramethyl-, 1-oxide hexafluorophosphate(1-) (1:1) Solvents: 1,2-Dichloroethane ; 45 min, 70 °C

Reference

Decarboxylative alkylation of β-keto acids with isochromans under oxidative conditions

Chen, Yan; et al, Chinese Journal of Chemistry, 2013, 31(1), 37-39

Production Method 4

82584-07-4

82584-14-3

Reaction Conditions

1.1 Catalysts: Sodium ethoxide

Reference

Reactivity of isocoumarins. V. Reaction of 1-ethoxyisochroman with active methylene compounds

Ishikawa, Tadataka; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(5), 1594-601

Production Method 5

493-05-0

82584-14-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Methanesulfonic acid Solvents: Acetonitrile ; 3 - 4 h, rt

Reference

Electrochemical Cross-Dehydrogenative Coupling of Isochroman and Unactivated Ketones

Cao, Huan; et al, Journal of Organic Chemistry, 2023, 88(7), 4145-4154

Production Method 6

493-05-0

82584-14-3

Reaction Conditions

1.1 Reagents: Methylium, triphenyl-, perchlorate (1:1) Solvents: Dichloromethane ; 2 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Structurally Diverse α-Substituted Benzopyran Synthesis through a Practical Metal-Free C(sp3)-H Functionalization

Chen, Wenfang; et al, Organic Letters, 2014, 16(22), 5988-5991

Production Method 7

75802-22-1

82584-14-3

Reaction Conditions

Reference

Isochroman derivatives

, Japan, , ,

Production Method 8

75802-22-1

82584-14-3

Reaction Conditions

1.1 -
2.1 Catalysts: Sodium ethoxide

Reference

Reactivity of isocoumarins. V. Reaction of 1-ethoxyisochroman with active methylene compounds

Ishikawa, Tadataka; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(5), 1594-601

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Raw materials

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- Preparation Products

2-Propanone, 1-(3,4-dihydro-1H-2-benzopyran-1-yl)- (82584-14-3)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

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